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Compound of Interest

Compound Name: Cyclononanamine

Cat. No.: B15224075 Get Quote

Disclaimer: Specific safety, toxicity, and handling data for Cyclononanamine is limited in

publicly available literature and safety data sheets. Therefore, this guide is based on the

available physical properties of Cyclononanamine and extrapolated from the known hazards

of analogous cyclic amines, such as Cyclohexylamine. Researchers must treat

Cyclononanamine as a compound with unknown hazards and exercise extreme caution. A

thorough, substance-specific risk assessment should be conducted before any handling.

Chemical Identification and Physical Properties
Cyclononanamine is a primary aliphatic amine with a nine-membered carbon ring. Its known

physical and chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₉H₁₉N [1]

Molecular Weight 141.25 g/mol [1]

CAS Number 59577-26-3 [1]

Boiling Point 210.4°C at 760 mmHg [1]

Density 0.844 g/cm³ [1]

Flash Point 74.2°C [1]

Vapor Pressure 0.193 mmHg at 25°C [1]

Refractive Index 1.451 [1]

Hazard Identification and Classification
Due to the lack of specific toxicological data for Cyclononanamine, hazard classification is

based on the profile of similar amines. Amines as a class can be corrosive, flammable, and

toxic.[2][3][4]

Acute Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin.[3][4][5]

Skin Corrosion/Irritation: Assumed to cause severe skin burns and irritation.[3][4]

Eye Damage/Irritation: Assumed to cause serious eye damage, potentially leading to

blindness.[4][5]

Sensitization: May cause an allergic skin reaction.[3]

Flammability: Flammable liquid and vapor.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling Cyclononanamine. The following

represents the minimum required protection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lookchem.com/casno59577-26-3.html
https://www.lookchem.com/casno59577-26-3.html
https://www.lookchem.com/casno59577-26-3.html
https://www.lookchem.com/casno59577-26-3.html
https://www.lookchem.com/casno59577-26-3.html
https://www.lookchem.com/casno59577-26-3.html
https://www.lookchem.com/casno59577-26-3.html
https://www.lookchem.com/casno59577-26-3.html
https://www.benchchem.com/product/b15224075?utm_src=pdf-body
https://diplomatacomercial.com/health-safety-guidelines-amines/
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1570.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1570.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://assets.greenbook.net/14-13-01-07-05-2018-mp7EF002.pdf
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1570.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://assets.greenbook.net/14-13-01-07-05-2018-mp7EF002.pdf
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1570.pdf
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1570.pdf
https://www.benchchem.com/product/b15224075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15224075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Protects against splashes and

vapors which can cause

severe eye damage.[5][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a

flame-retardant lab coat, and

closed-toe shoes.

Prevents skin contact which

can lead to burns, irritation,

and sensitization.[2][3][6]

Respiratory Protection

Use in a certified chemical

fume hood is required. If

exposure limits may be

exceeded, a NIOSH-approved

respirator with an appropriate

cartridge for organic

vapors/amines is necessary.

Mitigates risk from inhaling

harmful vapors.[2][5]

Experimental Protocols: Safe Handling and Storage
4.1 General Handling Protocol

Risk Assessment: Before beginning work, perform a detailed risk assessment covering the

quantities used, potential for aerosol generation, and emergency procedures.

Ventilation: All handling of Cyclononanamine, including weighing and transfers, must be

performed inside a certified chemical fume hood to minimize inhalation exposure.[7]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other

ignition sources. Use non-sparking tools and explosion-proof equipment where necessary.[3]

[4][6]

Transfers: Use compatible materials like glass or high-density polyethylene (HDPE) for

transfers.[7] Ground and bond containers when transferring large quantities to prevent static

discharge.[4]
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Decontamination: Wash hands and forearms thoroughly with soap and water after handling

and before leaving the laboratory.[3][5] Contaminated work clothing should not be allowed

out of the workplace.[3]

4.2 Storage Protocol

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and sources of ignition.[2][7]

Containers should be tightly sealed to prevent absorption of moisture and carbon dioxide

from the air.[2][7] Amines are often hygroscopic.[7]

Store in a locked cabinet or area with restricted access.[4][8]

4.3 Spill and Emergency Procedures

Small Spills: Absorb with an inert, non-combustible material (e.g., vermiculite, sand). Place

the material in a sealed, labeled container for hazardous waste disposal.

Large Spills: Evacuate the area immediately. Remove all ignition sources. Ventilate the area.

Do not attempt to clean up without appropriate respiratory protection and protective clothing.

First Aid (Eyes): Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[3][5]

First Aid (Skin): Immediately remove all contaminated clothing. Wash the affected area with

soap and water for at least 15 minutes. Seek immediate medical attention.[3]

First Aid (Inhalation): Move the victim to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3]

First Aid (Ingestion): Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[3][5]

Visualized Workflows and Relationships
The following diagrams illustrate the necessary decision-making and handling processes for a

compound with unknown hazards like Cyclononanamine.
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Phase 1: Information Gathering
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Caption: Logical workflow for risk assessment of an uncharacterized chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15224075?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15224075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase (in Fume Hood)

Cleanup & Disposal Phase

Verify Fume Hood
Certification

Don Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Spill Kit
& Emergency Contacts

Weigh Cyclononanamine
in a Tared Container

Perform Chemical Transfer/
Reaction Setup

Seal All Containers
Immediately After Use

Decontaminate Glassware
& Surfaces in Hood

Segregate & Seal
Hazardous Waste

Remove PPE and Wash
Hands Thoroughly

Log Compound Usage

Click to download full resolution via product page

Caption: General experimental workflow for safely handling Cyclononanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15224075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

